Cas no 21182-15-0 (1H-Indole, 3,3'-(4-pyridinylmethylene)bis[1-methyl-)

• Product name: 1H-Indole, 3,3'-(4-pyridinylmethylene)bis[1-methyl-
• CAS No: 21182-15-0
• MF: C₂₄H₂₁N₃
• MW: 351.443645238876
• CID: 1399020
• PubChem ID: 11810283

1H-Indole, 3,3'-(4-pyridinylmethylene)bis[1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[(1-methylindol-3-yl)-pyridin-4-ylmethyl]indole
• DTXSID10473307
• 1H-Indole, 3,3'-(4-pyridinylmethylene)bis[1-methyl-
• 21182-15-0

• Inchi： InChI=1S/C24H21N3/c1-26-15-20(18-7-3-5-9-22(18)26)24(17-11-13-25-14-12-17)21-16-27(2)23-10-6-4-8-19(21)23/h3-16,24H,1-2H3
• InChI Key： YVYFIHNNFKUHJA-UHFFFAOYSA-N
• SMILES： CN1C=C(C2=CC=CC=C21)C(C3=CC=NC=C3)C4=CN(C5=CC=CC=C54)C

Computed Properties

• Exact Mass: 351.17373
• Monoisotopic Mass: 351.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 22.8Ų

Experimental Properties

• PSA: 22.75